4-(3-chloro-4-fluorophenyl)-5-propyl-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 4-(3-chloro-4-fluorophenyl)-3-propyl-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C11H11ClFN3S/c1-2-3-10-14-15-11(17)16(10)7-4-5-9(13)8(12)6-7/h4-6H,2-3H2,1H3,(H,15,17)
• InChI Key: MBTGTWLRNBUMAR-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=NNC(=S)N1C2=CC(=C(C=C2)F)Cl
• Molecular Formula: C11H11ClFN3S
• Molecular Weight: 271.74 g/mol

Description

4-(3-chloro-4-fluorophenyl)-5-propyl-4H-1,2,4-triazole-3-thiol, commonly known as CFPT, is a chemical compound that has gained a lot of attention in the scientific community due to its potential applications in various fields. CFPT belongs to the category of triazole derivatives and is widely used in scientific research for its unique properties.

Mechanism of Action

The mechanism of action of CFPT is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins. CFPT has been found to be effective against a wide range of bacterial and fungal infections, making it a promising candidate for the development of new antibiotics.
Biochemical and physiological effects:
CFPT has been found to have a number of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and improve immune function. CFPT has also been found to have neuroprotective effects, making it a potential candidate for the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the major advantages of CFPT is its versatility. It can be easily synthesized and modified to suit different research needs. However, one of the limitations of CFPT is its toxicity. It can be harmful if ingested or inhaled, making it important to handle with care in the laboratory.

Future Directions

There are several future directions for research on CFPT. One potential area of research is the development of new antibiotics based on CFPT. Another area of research is the use of CFPT in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. Additionally, CFPT could be used in the development of new anti-inflammatory drugs. Further research is needed to fully understand the potential applications of CFPT in these areas.

Scientific Research Applications

CFPT has been extensively used in scientific research due to its potential applications in various fields. Some of the major areas where CFPT has been used include cancer research, microbiology, and drug discovery.